Cas no 892775-05-2 (3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one)

3-(4-Chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one is a fluorinated quinolinone derivative with a sulfonyl functional group, exhibiting potential applications in medicinal chemistry and materials science. The presence of a diethylamino group enhances its electron-donating properties, while the 4-chlorobenzenesulfonyl moiety contributes to its stability and reactivity in synthetic pathways. The fluorine substitution at the 6-position may improve bioavailability and binding affinity in biologically active compounds. This compound’s structural features make it a versatile intermediate for developing pharmaceuticals, particularly in antimicrobial or anticancer research. Its well-defined molecular architecture allows for precise modifications, facilitating targeted drug design and optimization.

3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one structure

892775-05-2 structure

Product Name:3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one

CAS No:892775-05-2

MF:C₂₀H₂₀ClFN₂O₃S

MW:422.900806427002

CID:5423022

PubChem ID:20905136

Update Time:2025-06-07

3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- F3411-1194
- 3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
- 3-((4-chlorophenyl)sulfonyl)-7-(diethylamino)-6-fluoro-1-methylquinolin-4(1H)-one
- CCG-167201
- 892775-05-2
- AKOS001925415
- 3-(4-chlorophenyl)sulfonyl-7-(diethylamino)-6-fluoro-1-methylquinolin-4-one
- 3-[(4-Chlorophenyl)sulfonyl]-7-(diethylamino)-6-fluoro-1-methyl-4(1H)-quinolinone
- Inchi： 1S/C20H20ClFN2O3S/c1-4-24(5-2)18-11-17-15(10-16(18)22)20(25)19(12-23(17)3)28(26,27)14-8-6-13(21)7-9-14/h6-12H,4-5H2,1-3H3
- InChI Key： ZEBVHRZPERPTIB-UHFFFAOYSA-N
- SMILES： N1(C)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Computed Properties

Exact Mass: 422.0867195g/mol
Monoisotopic Mass: 422.0867195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 712
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 66.1Å²

Experimental Properties

Density: 1.366±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 607.3±55.0 °C(Predicted)
pka: 1.66±0.20(Predicted)

3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-1194-2μmol	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-1194-5μmol	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-1194-10μmol	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-1194-20μmol	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-1194-1mg	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	1mg	$54.0	2023-09-10
Life Chemicals	F3411-1194-2mg	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	2mg	$59.0	2023-09-10
Life Chemicals	F3411-1194-3mg	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	3mg	$63.0	2023-09-10
Life Chemicals	F3411-1194-4mg	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	4mg	$66.0	2023-09-10
Life Chemicals	F3411-1194-5mg	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	5mg	$69.0	2023-09-10
Life Chemicals	F3411-1194-10mg	3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one	892775-05-2	10mg	$79.0	2023-09-10